Cas no 500544-63-8 (3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-)
500544-63-8 structure
Product Name:3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-
CAS No:500544-63-8
MF:C14H8ClF3N4
MW:324.688331604004
CID:1555411
Update Time:2024-08-24
3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-
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- Inchi: 1S/C14H8ClF3N4/c15-13-19-4-3-12(22-13)21-10-5-8-1-2-9(14(16,17)18)6-11(8)20-7-10/h1-7H,(H,19,21,22)
- InChI Key: OOAOZKQHNSWPAE-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(C(F)(F)F)C=2)C=C(NC2C=CN=C(Cl)N=2)C=1
Computed Properties
- Exact Mass: 324.03914
Experimental Properties
- Density: 1.512±0.06 g/cm3(Predicted)
- Boiling Point: 503.7±45.0 °C(Predicted)
- PSA: 50.7
- pka: 1.58±0.26(Predicted)
3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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